![molecular formula C19H14Cl2N2S B4745122 N-2-biphenylyl-N'-(3,4-dichlorophenyl)thiourea](/img/structure/B4745122.png)
N-2-biphenylyl-N'-(3,4-dichlorophenyl)thiourea
Overview
Description
N-2-biphenylyl-N'-(3,4-dichlorophenyl)thiourea, commonly known as BPDT, is a chemical compound that has been extensively studied for its various biochemical and physiological effects. BPDT is a thiourea derivative that has been synthesized using different methods. It has been found to have various applications in scientific research, including its use as a tool to study the mechanism of action of certain enzymes and its role in the regulation of cellular processes.
Mechanism of Action
The mechanism of action of BPDT is not fully understood, but it has been proposed that it inhibits the activity of certain enzymes by binding to the active site of the enzyme. BPDT has also been shown to disrupt the membrane structure of certain microorganisms, leading to their death.
Biochemical and Physiological Effects:
BPDT has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are enzymes involved in the breakdown of acetylcholine. BPDT has also been shown to have antifungal and antibacterial properties, and it has been studied for its potential use in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
BPDT has several advantages for use in lab experiments, including its ability to inhibit the activity of certain enzymes and its antifungal and antibacterial properties. However, there are also limitations to its use, including its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of BPDT, including its potential use in the treatment of various diseases. Further studies are needed to fully understand its mechanism of action and to determine its potential toxicity. BPDT may also be studied for its potential use as a tool to study the regulation of cellular processes and the activity of certain enzymes.
Scientific Research Applications
BPDT has been used in various scientific research applications, including its use as a tool to study the mechanism of action of certain enzymes. It has been found to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. BPDT has also been shown to have antifungal and antibacterial properties, and it has been studied for its potential use in the treatment of various diseases.
Properties
IUPAC Name |
1-(3,4-dichlorophenyl)-3-(2-phenylphenyl)thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14Cl2N2S/c20-16-11-10-14(12-17(16)21)22-19(24)23-18-9-5-4-8-15(18)13-6-2-1-3-7-13/h1-12H,(H2,22,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLDFDOOXIFABTM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=CC=C2NC(=S)NC3=CC(=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14Cl2N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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